N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-5-bromo-2-methoxybenzamide

• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-5-bromo-2-methoxybenzamide
• InChI: InChI=1S/C21H15BrClN3O2/c1-28-19-9-7-13(22)11-14(19)21(27)26-18-10-12(6-8-15(18)23)20-24-16-4-2-3-5-17(16)25-20/h2-11H,1H3,(H,24,25)(H,26,27)
• InChI Key: UNEYZECFHDXQRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4N3)Cl
• Molecular Formula: C21H15BrClN3O2
• Molecular Weight: 456.7 g/mol

Description

Benzimidazole derivatives are a class of compounds that have a wide range of biological and clinical applications. They are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

Benzimidazole is a bicyclic molecule composed of a benzene ring and an imidazole ring. Its similarity to natural molecules led to the preparation of derivatives that can be utilized in medicinal chemistry.

Chemical Reactions Analysis

Benzimidazole derivatives have been synthesized and screened for various biological activities, including anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities.

Mechanism of Action

The mechanism of action of benzimidazole derivatives often involves binding to tubulin proteins, disrupting microtubule assembly and the formation of spindles at cell division, thus resulting in the malsegregation of chromosomes.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives can also vary widely. Some benzimidazole derivatives are used as drugs and have been extensively tested for safety.

Future Directions

Benzimidazole derivatives continue to be of interest in medicinal chemistry due to their diverse biological activities and potential therapeutic applications. Future research may focus on the synthesis of new benzimidazole derivatives and the exploration of their biological activities.